Cas no 322724-26-5 (C-(9-Ethyl-9H-carbazol-3-yl)-methylamine)

• Product Name: C-(9-Ethyl-9H-carbazol-3-yl)-methylamine
• CAS No: 322724-26-5
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• MDL: MFCD08061541
• CID: 301418
• PubChem ID: 10944107
• Update Time: 2025-10-23

C-(9-Ethyl-9H-carbazol-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-methanamine,9-ethyl-
• C-(9-ETHYL-9H-CARBAZOL-3-YL)-METHYLAMINE
• (9-ethylcarbazol-3-yl)methanamine
• 9-ethyl-9H-Carbazole-3-methanamine
• FT-0761025
• 9-Ethyl-9H-carbazole-3-methaneamine
• DTXSID30449281
• 322724-26-5
• ZBQDOOFHOCKVEX-UHFFFAOYSA-N
• F2135-0348
• EN300-238025
• AKOS005208430
• SCHEMBL2852617
• (9-ethyl-9H-carbazol-3-yl)methanamine
• CS-0298495
• C-(9-Ethyl-9H-carbazol-3-yl)-methylamine

• MDL： MFCD08061541
• Inchi： 1S/C15H16N2/c1-2-17-14-6-4-3-5-12(14)13-9-11(10-16)7-8-15(13)17/h3-9H,2,10,16H2,1H3
• InChI Key： ZBQDOOFHOCKVEX-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC=CC=2C2C=C(CN)C=CC1=2

Computed Properties

• Exact Mass: 224.13148
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 414.9±27.0 °C at 760 mmHg
• Flash Point: 204.7±23.7 °C
• PSA: 30.95
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

C-(9-Ethyl-9H-carbazol-3-yl)-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on C-(9-Ethyl-9H-carbazol-3-yl)-methylamine

Comprehensive Overview of C-(9-Ethyl-9H-carbazol-3-yl)-methylamine (CAS No. 322724-26-5): Properties, Applications, and Industry Insights

C-(9-Ethyl-9H-carbazol-3-yl)-methylamine (CAS No. 322724-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This carbazole derivative is characterized by its unique molecular structure, combining a 9-ethylcarbazole core with a methylamine functional group. The compound's distinct chemical properties make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for carbazole-based compounds has surged due to their versatile applications in OLED technology, organic semiconductors, and pharmaceutical research. Researchers and industry professionals frequently search for information about CAS 322724-26-5 solubility, C-(9-Ethyl-9H-carbazol-3-yl)-methylamine synthesis methods, and carbazole derivatives applications, reflecting the growing interest in this chemical space.

The molecular structure of C-(9-Ethyl-9H-carbazol-3-yl)-methylamine features a planar carbazole system with an ethyl group at the 9-position and an aminomethyl substituent at the 3-position. This configuration contributes to its interesting electronic properties, making it particularly useful in optoelectronic applications. Many researchers are investigating its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells, where carbazole derivatives have shown exceptional hole-transport capabilities.

From a synthetic chemistry perspective, CAS 322724-26-5 serves as a crucial building block for more complex molecules. Its reactive amine group allows for various modifications, enabling the creation of diverse derivatives with tailored properties. Current trends in chemical research emphasize the importance of such versatile intermediates in drug discovery and material science innovation.

The pharmaceutical industry has shown particular interest in carbazole-3-methylamine derivatives due to their potential biological activities. While C-(9-Ethyl-9H-carbazol-3-yl)-methylamine itself is primarily used as a research chemical, its structural analogs have demonstrated various pharmacological properties in preclinical studies. This has led to increased searches for carbazole-based drug candidates and medicinal chemistry applications of such compounds.

In material science applications, the compound's thermal stability and electronic properties make it attractive for advanced material development. Researchers working on organic electronics often explore its potential in creating more efficient charge transport materials. The compound's ability to form stable thin films is particularly valuable for device fabrication processes.

Quality control and characterization of C-(9-Ethyl-9H-carbazol-3-yl)-methylamine typically involve advanced analytical techniques. Common queries include CAS 322724-26-5 HPLC methods and carbazole derivative characterization, reflecting the need for precise analytical protocols. Modern techniques like mass spectrometry and NMR spectroscopy are essential for verifying the compound's purity and structure.

The commercial availability of 322724-26-5 has expanded in recent years to meet growing research demands. Suppliers and researchers alike search for information about C-(9-Ethyl-9H-carbazol-3-yl)-methylamine suppliers and bulk pricing, indicating its transition from a specialty chemical to a more widely used research material. Proper storage conditions, typically under inert atmosphere at low temperatures, are crucial for maintaining its stability.

Environmental and safety considerations for handling C-(9-Ethyl-9H-carbazol-3-yl)-methylamine follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound. Researchers often look for carbazole derivative safety data and handling guidelines to ensure safe laboratory practices.

Future research directions for CAS 322724-26-5 and related compounds are likely to focus on expanding their applications in green chemistry and energy storage solutions. The compound's structural features make it a candidate for catalytic applications and energy material development, areas that align with current global priorities in sustainable technology.

In conclusion, C-(9-Ethyl-9H-carbazol-3-yl)-methylamine represents an important class of heterocyclic compounds with wide-ranging potential in both scientific research and industrial applications. Its unique properties continue to inspire innovation across multiple disciplines, from advanced materials to pharmaceutical development, making it a compound of significant and growing interest in the scientific community.